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Compound of Interest

Compound Name: 2,2-Dimethylpentanal

Cat. No.: B085100

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
2,2-Dimethylpentanal, tailored for research, scientific, and drug development professionals.
Adherence to these procedures is vital for ensuring a safe laboratory environment.

Hazard Summary

2,2-Dimethylpentanal is a hazardous chemical that requires careful handling. It is classified as
a highly flammable liquid and vapor.[1] It can cause skin irritation, serious eye irritation, and
may lead to respiratory irritation.[1]

Personal Protective Equipment (PPE)

When handling 2,2-Dimethylpentanal, the following personal protective equipment is
mandatory to minimize exposure and ensure safety.
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PPE Category

Item

Standard/Specification

Eye and Face Protection

Chemical splash goggles or

safety glasses

Must meet ANSI Z.87.1 1989
standard.[2]

Face shield

Required when there is a risk

of explosion or large splashes.

[2](3]

Hand Protection

Chemical-resistant gloves

Disposable nitrile gloves offer
short-term protection.[2] For
more robust protection, consult
the glove manufacturer's

resistance guide.

Respiratory Protection

Air-purifying respirator

Required if administrative and
engineering controls do not
maintain exposure below
permissible limits, or when
vapors/aerosols are
generated.[2][4] Use a NIOSH-

approved respirator.[5]

Body Protection

Flame-retardant antistatic

protective clothing

Alab coat should be worn and
buttoned to cover as much

skin as possible.[2][4]

Closed-toe shoes

Shoes must cover the entire
foot.[2][6]

Operational Plan: Handling and Storage

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[4][7]

¢ Avoid breathing vapors or mists.[4][7][8]

e Prevent contact with skin and eyes.[7][8]
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o Keep away from heat, sparks, open flames, and hot surfaces.[4][7][8] No smoking is
permitted in the handling area.[4][7][8]

e Use only non-sparking tools to prevent ignition.[4][7][8]

e Ground and bond containers and receiving equipment to prevent static discharge.[4][7][8]
Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][7][8]

o Store away from heat and sources of ignition.[4][8]

¢ Incompatible materials to avoid include strong oxidizing agents and strong bases.[8]
Disposal Plan

The primary method for the disposal of 2,2-Dimethylpentanal is incineration.

Procedure:

o Waste Identification: Identify the waste as hazardous.

o Personal Protective Equipment: Wear appropriate PPE, including gloves, eye protection, and
a lab coat.

o Preparation for Incineration:
o If permissible, dissolve or mix the chemical waste with a combustible solvent.
o Carefully transfer the waste into a suitable, closed, and properly labeled container.[9]

o Arrangement for Disposal: Arrange for disposal at a licensed chemical incineration facility
equipped with an afterburner and scrubber system.[9]

e Regulatory Compliance: Always consult and adhere to local, state, and federal regulations
for hazardous waste disposal.
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Quantitative Data

Property Value

Molecular Formula C7H140[10]

Molecular Weight 114.19 g/mol [1]

Boiling Point 136.4°C at 760 mmHg[10]
Flash Point 24.5°C[10]

Density 0.807 g/cm?3[10]

Vapor Pressure

7.38 mmHg at 25°C[10]

Experimental Workflow: Chemical Spill Response

The following diagram outlines the procedural workflow for responding to a spill of 2,2-

Dimethylpentanal.
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Caption: Workflow for responding to a 2,2-Dimethylpentanal spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
2,2-Dimethylpentanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085100#personal-protective-equipment-for-handling-
2-2-dimethylpentanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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